Cas no 2228411-83-2 (5-1-(aminomethyl)-2,2-dimethylcyclopropyl-N,N-dimethylpyridin-2-amine)

• Product Name: 5-1-(aminomethyl)-2,2-dimethylcyclopropyl-N,N-dimethylpyridin-2-amine
• CAS No: 2228411-83-2
• MF: C₁₃H₂₁N₃
• MW: 219.325942754745
• CID: 5999043
• PubChem ID: 165849408
• Update Time: 2025-07-09

5-1-(aminomethyl)-2,2-dimethylcyclopropyl-N,N-dimethylpyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-1-(aminomethyl)-2,2-dimethylcyclopropyl-N,N-dimethylpyridin-2-amine
• 2228411-83-2
• EN300-1761955
• 5-[1-(aminomethyl)-2,2-dimethylcyclopropyl]-N,N-dimethylpyridin-2-amine

• Inchi： 1S/C13H21N3/c1-12(2)8-13(12,9-14)10-5-6-11(15-7-10)16(3)4/h5-7H,8-9,14H2,1-4H3
• InChI Key： QIXREDZMNKADAV-UHFFFAOYSA-N
• SMILES： NCC1(C2C=NC(=CC=2)N(C)C)CC1(C)C

Computed Properties

• Exact Mass: 219.173547683g/mol
• Monoisotopic Mass: 219.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 42.2Ų

Additional information on 5-1-(aminomethyl)-2,2-dimethylcyclopropyl-N,N-dimethylpyridin-2-amine

Introduction to 5-1-(aminomethyl)-2,2-dimethylcyclopropyl-N,N-dimethylpyridin-2-amine (CAS No. 2228411-83-2)

The compound 5-1-(aminomethyl)-2,2-dimethylcyclopropyl-N,N-dimethylpyridin-2-amine, identified by the CAS number 2228411-83-2, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple functional groups, including an aminomethyl substituent and a dimethylcyclopropyl moiety, makes it a versatile scaffold for further chemical modifications and biological evaluations.

In recent years, the development of novel heterocyclic compounds has been a focal point in synthetic chemistry, particularly those incorporating nitrogen-rich structures. The pyridine core in 5-1-(aminomethyl)-2,2-dimethylcyclopropyl-N,N-dimethylpyridin-2-amine is particularly noteworthy, as pyridine derivatives have demonstrated broad-spectrum biological activity. This compound’s unique architecture suggests potential interactions with various biological targets, making it a promising candidate for further investigation.

The dimethylcyclopropyl group introduces steric hindrance, which can influence both the compound’s solubility and its binding affinity to biological receptors. Such structural features are often exploited in the design of enzyme inhibitors and receptor modulators. Furthermore, the N,N-dimethyl substitution on the pyridine nitrogen enhances lipophilicity, a critical parameter for oral bioavailability. These characteristics make 5-1-(aminomethyl)-2,2-dimethylcyclopropyl-N,N-dimethylpyridin-2-amine an intriguing molecule for developing novel therapeutic agents.

Recent advancements in computational chemistry have enabled more precise predictions of molecular properties and interactions. Virtual screening methods have been increasingly employed to identify lead compounds with high affinity for specific biological targets. The structural features of 5-1-(aminomethyl)-2,2-dimethylcyclopropyl-N,N-dimethylpyridin-2-amine align well with current pharmacophore models for several drug targets, including kinases and G protein-coupled receptors (GPCRs). This alignment suggests that further optimization could yield compounds with enhanced pharmacological activity.

Experimental validation of computational predictions is essential for translating theoretical findings into tangible results. In vitro assays have been conducted to assess the interaction of 5-1-(aminomethyl)-2,2-dimethylcyclopropyl-N,N-dimethylpyridin-2-amine with various enzymes and receptors. Preliminary data indicate promising binding affinities for certain targets, warranting further detailed studies. These results underscore the importance of interdisciplinary approaches in modern drug discovery, where structural chemists collaborate with biochemists and computational scientists.

The synthesis of complex molecules like 5-1-(aminomethyl)-2,2-dimethylcyclopropyl-N,N-dimethylpyridin-2-amine requires meticulous planning and execution. Modern synthetic methodologies have enabled more efficient and scalable production processes. Techniques such as transition-metal-catalyzed cross-coupling reactions have been instrumental in constructing the cyclopropyl framework efficiently. Additionally, protecting group strategies have been optimized to ensure regioselective functionalization at multiple sites within the molecule.

The pharmacokinetic properties of a compound are critical determinants of its clinical efficacy. Metabolic stability studies have been performed on 5-1-(aminomethyl)-2,2-dimethylcyclopropyl-N,N-dimethylpyridin-2-amine to assess its susceptibility to enzymatic degradation. Initial findings suggest moderate stability in relevant metabolic conditions, indicating potential for further development into a lead compound. However, additional studies are needed to fully characterize its metabolic fate and identify any potential liabilities.

The role of chiral centers in pharmaceuticals cannot be overstated. The presence of stereocenters in 5-1-(aminomethyl)-2,2-dimethylcyclopropyl-N,N-dimethylpyridin-2-amine necessitates careful consideration during synthesis and evaluation. Enantioselective synthesis methods have been explored to produce enantiomerically pure forms of the compound. Such purity is crucial for ensuring predictable biological activity and minimizing off-target effects.

In conclusion, 5-1-(aminomethyl)-2,2-dimethylcyclopropyl-N,N-dimethypyridin-2-am ine (CAS No. 2228411-83-2) represents a promising candidate for further pharmaceutical development. Its unique structural features and favorable physicochemical properties position it as a valuable scaffold for designing novel therapeutic agents. Continued research into its biological activity, synthetic optimization, and pharmacokinetic profile will be essential in realizing its full potential in drug discovery.